3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H8F4N4S
• Molecular Weight: 364.3 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H8F4N4S/c17-10-5-3-4-9(8-10)13-21-22-15-24(13)23-14(25-15)11-6-1-2-7-12(11)16(18,19)20/h1-8H
• InChI Key: CUURKOJPENMBLQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)C(F)(F)F

Description

3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. This compound has been synthesized using various methods and has shown promising results in scientific research studies. In

Mechanism of Action

The mechanism of action of 3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act by inhibiting certain enzymes or proteins that are involved in various biological processes. This compound has been shown to exhibit potent inhibitory activity against certain enzymes and proteins, making it a potential drug candidate for the treatment of various diseases.
Biochemical and Physiological Effects
3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. It has been shown to exhibit potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It has also been shown to exhibit anti-diabetic activity by improving glucose tolerance and insulin sensitivity. Additionally, this compound has been shown to exhibit anti-inflammatory activity by reducing the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent inhibitory activity against various enzymes and proteins. This makes it a valuable tool for studying the biological processes that are regulated by these enzymes and proteins. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects. Careful consideration must be given to the dosage and administration of this compound to ensure that it does not cause harm to the test subjects.

Future Directions

There are numerous future directions for the study of 3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the further exploration of its potential applications in medicinal chemistry as a potential drug candidate for the treatment of various diseases. Another potential direction is the further exploration of its potential applications in material science as a potential building block for the synthesis of novel materials. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects and toxicity.

Synthesis Methods

The synthesis of 3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using various methods. One of the most common methods involves the reaction of 3-aminophenyl-6-bromo-1,2,4-triazole with 2-(trifluoromethyl)phenyl isothiocyanate in the presence of a base such as potassium carbonate. This method has been shown to produce high yields of 3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(3-Fluorophenyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research studies. It has been studied for its potential applications in medicinal chemistry as a potential drug candidate for the treatment of various diseases such as cancer and diabetes. It has also been studied for its potential applications in material science as a potential building block for the synthesis of novel materials.